Cas no 1251677-90-3 (4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide)

4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide is a structurally complex small molecule featuring a naphthyridine core functionalized with a sulfonamide group and a 4-methylpiperidine-1-carbonyl moiety. This compound exhibits potential as a pharmacologically active agent due to its ability to interact with biological targets, particularly enzymes or receptors sensitive to sulfonamide-based inhibitors. The presence of the 1,8-naphthyridine scaffold enhances binding affinity, while the 4-methylpiperidine substituent may improve solubility and pharmacokinetic properties. Its well-defined synthetic route allows for consistent purity and scalability, making it suitable for research applications in medicinal chemistry and drug discovery. The compound’s unique structure offers opportunities for further derivatization and structure-activity relationship studies.
4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide structure
1251677-90-3 structure
Product Name:4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide
CAS No:1251677-90-3
MF:C22H25N5O3S
MW:439.530603170395
CID:5396035
Update Time:2025-06-03

4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-[[7-Methyl-3-[(4-methyl-1-piperidinyl)carbonyl]-1,8-naphthyridin-4-yl]amino]benzenesulfonamide
    • 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide
    • Inchi: 1S/C22H25N5O3S/c1-14-9-11-27(12-10-14)22(28)19-13-24-21-18(8-3-15(2)25-21)20(19)26-16-4-6-17(7-5-16)31(23,29)30/h3-8,13-14H,9-12H2,1-2H3,(H2,23,29,30)(H,24,25,26)
    • InChI Key: IIHSGIBEERMEIT-UHFFFAOYSA-N
    • SMILES: C1(S(N)(=O)=O)=CC=C(NC2C3C(N=CC=2C(N2CCC(C)CC2)=O)=NC(C)=CC=3)C=C1

Experimental Properties

  • Density: 1.346±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 652.9±65.0 °C(Predicted)
  • pka: 9.82±0.12(Predicted)

4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide Pricemore >>

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Additional information on 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide

Comprehensive Analysis of 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide (CAS No. 1251677-90-3)

In the realm of pharmaceutical and biochemical research, 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide (CAS No. 1251677-90-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and potential therapeutic applications, is frequently discussed in scientific literature. Its 1,8-naphthyridine core and sulfonamide functional group make it a candidate for targeting specific biological pathways, particularly in the context of enzyme inhibition and signal transduction modulation.

The compound's 4-methylpiperidine-1-carbonyl moiety is a critical feature that enhances its binding affinity to certain protein targets. Researchers have explored its potential in addressing conditions related to metabolic disorders and inflammatory responses. Given the growing global focus on precision medicine, 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide is often highlighted in discussions about small-molecule drug discovery and structure-activity relationship (SAR) studies. Its unique chemical properties align with the demand for novel therapeutics with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, the preparation of CAS No. 1251677-90-3 involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. The 7-methyl-1,8-naphthyridine scaffold is particularly noteworthy, as it serves as a versatile building block for designing analogs with enhanced pharmacokinetic profiles. Recent advancements in high-throughput screening (HTS) have further propelled interest in this compound, as it demonstrates promising activity in preliminary assays.

The rise of AI-driven drug discovery has also brought attention to molecules like 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide. Computational models predict its interactions with targets such as kinases and G-protein-coupled receptors (GPCRs), making it a subject of virtual screening campaigns. Additionally, its sulfonamide group is a common pharmacophore in FDA-approved drugs, underscoring its relevance in medicinal chemistry.

In the context of personalized healthcare, researchers are investigating how CAS No. 1251677-90-3 could be tailored to individual patient needs. Its potential applications span oncology, immunology, and neurology, reflecting the compound's versatility. As the scientific community continues to explore its mechanisms of action, 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide remains a focal point for innovation in drug development.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. With increasing emphasis on green chemistry, synthetic routes for CAS No. 1251677-90-3 are being optimized to minimize waste and energy consumption. Furthermore, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with global safety standards.

In summary, 4-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzene-1-sulfonamide represents a compelling case study in modern drug discovery. Its intricate structure, combined with its potential therapeutic benefits, positions it as a valuable asset for researchers aiming to address unmet medical needs. As the field evolves, this compound will likely remain at the forefront of scientific inquiry and innovation.

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